3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one
Description
3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one: is a chemical compound with the molecular formula C12H22N2O It is known for its unique structure, which includes a cyclopentyl group and a piperazine ring
Properties
Molecular Formula |
C17H30N2O |
|---|---|
Molecular Weight |
278.4 g/mol |
IUPAC Name |
3-cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one |
InChI |
InChI=1S/C17H30N2O/c20-17(10-9-15-5-1-2-6-15)19-13-11-18(12-14-19)16-7-3-4-8-16/h15-16H,1-14H2 |
InChI Key |
CNKZEKGPEYHHNB-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)CCC(=O)N2CCN(CC2)C3CCCC3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. Techniques such as continuous flow reactors and advanced purification methods like chromatography are often employed to ensure the quality of the final product .
Chemical Reactions Analysis
Types of Reactions: 3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one undergoes various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.
Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions:
Oxidation: Common reagents include potassium permanganate (KMnO) and chromium trioxide (CrO).
Reduction: Common reagents include lithium aluminum hydride (LiAlH) and sodium borohydride (NaBH).
Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines .
Scientific Research Applications
3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including its interactions with proteins and enzymes.
Medicine: Investigated for its potential therapeutic properties, such as its ability to modulate biological pathways.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biological pathways, leading to changes in cellular functions. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
- 3-Cyclopentyl-1-(4-cyclopropanecarbonylpiperazin-1-yl)propan-1-one
- 3-Cyclopentyl-1-(piperazin-1-yl)propan-1-one
Uniqueness: 3-Cyclopentyl-1-(4-cyclopentylpiperazin-1-yl)propan-1-one is unique due to its specific combination of cyclopentyl and piperazine groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific research applications where these properties are desired.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
